Cas no 330593-15-2 (6-Amino-5-ethyl-5-(1-methylbutyl)-2,4(3H,5H)-pyrimidinedione)

• Product Name: 6-Amino-5-ethyl-5-(1-methylbutyl)-2,4(3H,5H)-pyrimidinedione
• CAS No: 330593-15-2
• MF: C₁₁H₁₉N₃O₂
• MW: 225.287462472916
• CID: 1059292
• PubChem ID: 587838
• Update Time: 2025-09-19

6-Amino-5-ethyl-5-(1-methylbutyl)-2,4(3H,5H)-pyrimidinedione Chemical and Physical Properties

Names and Identifiers

• 6-Amino-5-ethyl-5-(1-methylbutyl)-2,4(3H,5H)-pyrimidinedione
• 6-amino-5-ethyl-5-pentan-2-ylpyrimidine-2,4-dione
• CLQPRFRZKLHZSC-UHFFFAOYSA-N
• Pentobarbital impurity, 6-imino-5-ethyl-5-(1-methylbutyl) barbituric acid- [USP]
• MLS000332547
• CHEMBL1900043
• PENTOBARBITAL IMPURITY, 6-IMINO-5-ETHYL-5-(1-METHYLBUTYL) BARBITURIC ACID- [USP IMPURITY]
• DB-325486
• SMR000221819
• 2,4(3H,5H)-Pyrimidinedione, 6-amino-5-ethyl-5-(1-methylbutyl)-
• PENTOBARBITAL IMPURITY B [EP IMPURITY]
• UNII-527K5G60J8
• 6-Imino-5-ethyl-5-(1-methylbutyl) barbituric acid
• 5-Ethyl-6-imino-5-(1-methylbutyl)dihydro-2,4(1H,3H)-pyrimidinedione #
• 5-Ethyl-6-imino-5-(1-methyl-butyl)-dihydro-pyrimidine-2,4-dione
• CBDivE_001407
• 527K5G60J8
• HMS2594P08
• HMS3380L15
• PENTOBARBITAL SODIUM IMPURITY B [EP IMPURITY]
• 330593-15-2

• Inchi： 1S/C11H19N3O2/c1-4-6-7(3)11(5-2)8(12)13-10(16)14-9(11)15/h7H,4-6H2,1-3H3,(H3,12,13,14,15,16)
• InChI Key： CLQPRFRZKLHZSC-UHFFFAOYSA-N
• SMILES： O=C1C(C(N)=NC(N1)=O)(CC)C(C)CCC

Computed Properties

• Exact Mass: 225.147726857g/mol
• Monoisotopic Mass: 225.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 84.6Ų

Experimental Properties

• Melting Point: 113-117°C
• Solubility: DMSO (Slightly), Methanol (Slightly)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones